N-(6-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• InChI: InChI=1S/C23H25N3O4S.ClH/c1-16-2-4-18-21(14-16)31-23(24-18)26(7-6-25-8-10-28-11-9-25)22(27)17-3-5-19-20(15-17)30-13-12-29-19;/h2-5,14-15H,6-13H2,1H3;1H
• InChI Key: LHAQFEFBIJQCIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC5=C(C=C4)OCCO5.Cl
• Molecular Formula: C23H26ClN3O4S
• Molecular Weight: 476.0 g/mol

Description

This compound belongs to a class of organic compounds known for their complex synthesis and diverse chemical properties. The compound's structure indicates it may possess unique chemical and physical characteristics, making it a subject of interest in various chemical studies.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including cyclization, etherification, and condensation reactions. For example, a related synthesis pathway involves acid-catalyzed intramolecular Friedel-Crafts cyclization, leading to the formation of tricyclic compounds with potential bioactivity (Quintero et al., 2016).

Molecular Structure Analysis

The molecular structure of such compounds often involves complex ring systems, as indicated by the presence of dihydrobenzo[b][1,4]dioxine and thiazolyl groups in the molecule. X-ray diffraction methods have been used to characterize similar compounds, revealing intricate details about their molecular conformation (Chen et al., 2012).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including cyclization and acylation, influenced by their functional groups. The presence of thiazolyl and dioxine groups may impart unique reactivity patterns, leading to the synthesis of novel derivatives with potential pharmacological activities (Amr et al., 2010).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are determined by their molecular configuration. The specific arrangement of atoms and functional groups within the molecule can significantly influence these properties, as demonstrated by studies on similar compounds (Quintero et al., 2016).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity, are dictated by the molecular structure. The presence of electron-withdrawing or donating groups within the molecule can affect its chemical behavior, leading to varied interactions with reagents and potential for chemical modifications (Engman, 1991).